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Compound Focus: Pachypodol

CAS No.: 33708-72-4

Cat. No.: S538507

For researchers requiring experimental protocols, a detailed method for isolating pachypedol and other
flavonoids from P. cablin using High-Speed Countercurrent Chromatography (HSCCC) and preparative
HPLC is available [1].

e Sample Preparation: Dried P. cablin herb is ground and extracted with 80% ethanol via reflux. The
combined extracts are concentrated, and the residue is dissolved in 20% ethanol, then defatted with
n-hexane to yield a crude extract for separation [1].

e HSCCC Separation:

o Solvent System: n-hexane—ethyl acetate—methanol-water (11:5:11:5, v/viviv) [1].

o Procedure: The coil column is filled with the upper phase (stationary phase). The lower phase
(mobile phase) is pumped through at 1.5 ml/min while the apparatus rotates at 800 rpm. After
equilibrium, the sample is injected [1].

¢ Further Purification: Fractions from HSCCC containing pachypodol are evaporated and purified via
reversed-phase preparative HPLC (e.g., YMC C18 column) to achieve high purity [1].

The workflow for this isolation process is summarized in the diagram below:
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Comprehensive Pharmacological Activities

Pachypodol exhibits a broad spectrum of biological activities, making it a promising candidate for drug

development [2] [3]. The table below summarizes its key pharmacological effects:

Pharmacological o )
Research Findings /| Proposed Mechanisms

Activity

Anti-inflammatory Demonstrated significant anti-inflammatory effects in various assays [2] [3].

Antioxidant Shows potent free radical scavenging activity [2] [3].

Anticancer Exhibits cytotoxic activity and inhibits growth of specific cancer cell lines (e.g.,
CaCo-2 colon cancer) [2] [3] [4].

Antimicrobial Effective against a range of bacterial and fungal pathogens [2] [3].

Antiviral Has shown activity against certain viruses [2] [3].

Antidepressant Contributes to the overall neurological effects of patchouli oil [2].

Antiemetic Used in traditional medicine to relieve vomiting [2].

Anti-mutagenic Helps protect against genetic mutations [2] [3].

Research Context and Significance

¢ Pachypodol in Context: Pogostemon cablin contains over 140 identified substances, with
pachypodol being one of its important flavonoid constituents [2] [3].

¢ Quality Considerations: The concentration of bioactive compounds in P. cablin varies between
different plant parts. Quantitative analysis shows that leaves have a higher concentration of patchouli
alcohol, while roots have a higher content of another key compound, pogostone [5] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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